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Compound of Interest

Methyl 4-hydroxy-3,5-
Compound Name:
dimethylbenzoate

Cat. No.: B042476

Technical Support Center: Methyl 4-hydroxy-3,5-
dimethylbenzoate

Welcome to the technical support center for Methyl 4-hydroxy-3,5-dimethylbenzoate (CAS
No. 34137-14-9). This resource is designed for researchers, scientists, and drug development
professionals to provide guidance on the effective use of this compound in experimental
settings. Below you will find troubleshooting guides and frequently asked questions to address
common challenges, particularly those related to solubility.

Frequently Asked Questions (FAQS)

Q1: What is Methyl 4-hydroxy-3,5-dimethylbenzoate?

Methyl 4-hydroxy-3,5-dimethylbenzoate is a benzoate ester derivative with the molecular
formula C10H1203. It is a solid, appearing as a white to off-white crystalline powder.[1] Its
chemical structure, featuring a hydroxyl group and two methyl substituents on the aromatic
ring, makes it a subject of interest for organic synthesis, and as an intermediate for
antioxidants, fragrances, and specialty polymers.[1][2]

Q2: What are the primary applications of this compound in research?
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While specific research applications for Methyl 4-hydroxy-3,5-dimethylbenzoate are not
extensively documented, its structural similarity to other phenolic compounds suggests
potential utility in several areas. Related compounds are investigated for their antioxidant and
anti-inflammatory properties. For instance, a structurally similar compound, methyl 2,4-
dihydroxy-3,6-dimethylbenzoate, is utilized as a pharmaceutical intermediate.[3] Additionally,
other related benzoate derivatives have been explored for their effects on cell signaling
pathways, such as those involved in cancer cell proliferation.

Q3: In which solvents is Methyl 4-hydroxy-3,5-dimethylbenzoate soluble?

Direct quantitative solubility data for Methyl 4-hydroxy-3,5-dimethylbenzoate is limited.
However, based on its hydrophobic nature and data for structurally similar phenolic
compounds, a general solubility profile can be estimated. It is expected to have good solubility
in many organic solvents but will be poorly soluble in aqueous solutions.

Troubleshooting Solubility Issues
Problem: | am having difficulty dissolving Methyl 4-hydroxy-3,5-dimethylbenzoate.

This is a common issue for hydrophobic compounds. The following steps and suggestions can
help to overcome solubility challenges.

Solution Workflow:
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Start: Undissolved Compound

'

Select an appropriate organic solvent (e.g., DMSO, Ethanol)

'

Prepare a high-concentration stock solution

'

Aid dissolution (Vortex, Gentle Warming, Sonication)

'

Dilute stock solution into aqueous experimental media

'

Check for precipitation after dilution

Precipitation Occurs No Precipitation

Troubleshoot precipitation (see below) Proceed with experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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